Cas no 219834-94-3 ((3-Methoxynaphthalen-1-yl)boronic acid)

(3-Methoxynaphthalen-1-yl)boronic acid Properties

Names and Identifiers

• (3-Methoxynaphthalen-1-yl)boronic acid
• 3-Methoxy-1-naphthaleneboronic acid
• 3-Methoxynaphthalen-1-yl)boronic acid
• 3-Methoxynaphthalene-1-boronic acid
• 2-Methoxynaphthalene-4-boronic acid
• 1120AB
• ST2402342
• Boronic acid, (3-?methoxy-?1-?naphthalenyl)?- (9CI
• 219834-94-3
• MFCD18412862
• AKOS016006531
• EN300-256078
• DTXSID60631117
• DB-022098
• CS-W005548
• PB41966
• 3-Methoxynaphthalen-1-ylboronic acid
• SCHEMBL2201994
• DS-18431
• SY108353
• (3-Methoxynaphthalen-1-yl)boronicacid
• +Expand

• MDL： MFCD18412862
• InChIKey： SEIWXMRNVBLGPH-UHFFFAOYSA-N
• Inchi： 1S/C11H11BO3/c1-15-9-6-8-4-2-3-5-10(8)11(7-9)12(13)14/h2-7,13-14H,1H3
• SMILES： O(C([H])([H])[H])C1C([H])=C(B(O[H])O[H])C2=C([H])C([H])=C([H])C([H])=C2C=1[H]

Computed Properties

• Exact Mass: 202.08000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 202.0801244g/mol
• Heavy Atom Count: 15
• Complexity: 210
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 49.7

Experimental Properties

• LogP: 0.52820
• PSA: 49.69000
• Solubility: Very slightly soluble (0.26 g/l) (25 º C),
• Density: 1.23±0.1 g/cm3 (20 ºC 760 Torr),